Cas no 63886-71-5 (Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI))

Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI) structure
63886-71-5 structure
Product Name:Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI)
CAS No:63886-71-5
MF:C22H18N4O2S2
MW:434.533921718597
CID:504547
PubChem ID:3033268
Update Time:2025-04-19

Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI)
    • N',N'''-(m-Phenylene)bis(N-benzoylthiourea)
    • N-[[3-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
    • AC1MHVHT
    • BENZAMIDE, N,N'-(1,3-PHENYLENEBIS(IMINOCARBONOTHIOYL))BIS-
    • HMS3085M19
    • m-Phenylene-bis-benzoyl-thiourea
    • N,N'-(1,3-Phenylenebis(iminocarbonothioyl))bisbenzamide
    • NSC5850
    • NSC-5850
    • USAF K-1479
    • 1,3-bis(n'-benzoylthioureido)benzene
    • DTXSID50213481
    • Benzamide,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
    • NSC 5850
    • CHEMBL1721139
    • SMR001547357
    • 63886-71-5
    • MLS002637845
    • Inchi: 1S/C22H18N4O2S2/c27-19(15-8-3-1-4-9-15)25-21(29)23-17-12-7-13-18(14-17)24-22(30)26-20(28)16-10-5-2-6-11-16/h1-14H,(H2,23,25,27,29)(H2,24,26,28,30)
    • InChI Key: OQJWOAKDDASRJT-UHFFFAOYSA-N
    • SMILES: S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=C(C=1)NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

  • Exact Mass: 434.08734
  • Monoisotopic Mass: 434.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.411
  • Refractive Index: 1.758
  • PSA: 82.26
  • LogP: 4.86800
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd